Strategic Synthesis and Therapeutic Utility of 3-Formyl-1H-indole-2-carboxylic Acid (CAS 28737-34-0) and Analogs
Strategic Synthesis and Therapeutic Utility of 3-Formyl-1H-indole-2-carboxylic Acid (CAS 28737-34-0) and Analogs
Executive Summary
3-Formyl-1H-indole-2-carboxylic acid (CAS 28737-34-0) represents a "privileged scaffold" in medicinal chemistry, functioning as a bifunctional linchpin for constructing fused heterocyclic systems. While the free acid is the nominal core, its synthetic utility is almost exclusively realized through its ethyl ester precursor (CAS 10336-02-4) . This guide dissects the technical nuances of this scaffold, moving beyond basic characterization to focus on its role in generating
Structural Analysis & Synthetic Utility
The "Push-Pull" Electronic Environment
The 3-formyl-indole-2-carboxylic acid scaffold is unique due to the proximity of two reactive carbonyl species on the indole ring.
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C3-Formyl Group (Electrophile): The indole C3 position is naturally nucleophilic; introducing a formyl group inverts this reactivity, creating a susceptible site for condensation with amines and active methylene compounds.
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C2-Carboxylic Acid (Chelator/Director): This group serves two roles:
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Directing Group: In biological systems (e.g., HIV Integrase), it acts as a bidentate chelator for metal ions (Mg²⁺).[1]
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Cyclization Partner: In synthetic pathways, it participates in intramolecular condensations to form tricyclic or tetracyclic systems (e.g., indolo[2,3-c]pyridines).
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Synthetic Workflow: The Ester Necessity
Expert Insight: Attempting to formylate 1H-indole-2-carboxylic acid directly often leads to low yields due to solubility issues and competitive decarboxylation. The standard industrial and research protocol requires starting with ethyl indole-2-carboxylate , performing the Vilsmeier-Haack reaction, and then hydrolyzing the ester if the free acid is required.
Figure 1: The divergent synthetic pathway. The ethyl ester is the operational hub for diversity-oriented synthesis, protecting the C2 position during the harsh formylation step.
Key Analog Classes and Biological Applications[2][3]
Class A: HIV-1 Integrase Strand Transfer Inhibitors (INSTIs)
Research indicates that indole-2-carboxylic acid derivatives are potent inhibitors of HIV-1 integrase.[2]
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Mechanism: The core triad of the Indole-N1, C2-Carboxylate, and C3-substituent creates a geometry capable of chelating the two Mg²⁺ ions in the integrase active site.
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Critical Analog: 6-((3-fluoro-4-methoxyphenyl)amino)-3-(((2-fluorobenzyl)oxy)methyl)-1H-indole-2-carboxylic acid .
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Modification: The C3-formyl group is often reduced and etherified (reductive amination or ether synthesis) to extend a hydrophobic tail that interacts with the viral DNA channel.
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SAR Insight: Halogenation at the C6 position of the indole ring enhances
- stacking with viral DNA bases (specifically Adenosine).
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Class B: Aplysinopsin and -Carboline Analogs
The aldehyde at C3 is a perfect handle for Knoevenagel condensations to mimic marine alkaloids like Aplysinopsin.
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Reaction Partner: Thiohydantoins, rhodanines, or thiobarbituric acid.[3]
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Therapeutic Target: Cytotoxicity against hepatocarcinoma cells.
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Self-Validating Check: Successful synthesis is indicated by a dramatic color change (yellow/orange to deep red) due to the formation of the exocyclic double bond conjugation.
Data Summary: Activity of Selected Analogs
| Analog Class | C3 Substituent | C2 Substituent | Target / Activity | Key Ref |
| Parent | -CHO | -COOH | Synthetic Intermediate | [1] |
| Schiff Base | -CH=N-NH-CS-NH2 | -COOH | Antioxidant / Anticholinesterase | [2] |
| INSTI Lead | -(Benzyloxymethyl) | -COOH | HIV-1 Integrase (IC50 ~0.13 µM) | [3] |
| Fused | Pyridazino-fused | (Cyclized) | Antimicrobial / CNS Depressant | [4] |
Detailed Experimental Protocols
Protocol 1: Synthesis of Ethyl 3-formyl-1H-indole-2-carboxylate
This is the requisite first step to access CAS 28737-34-0 or its condensed analogs.
Reagents:
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Ethyl indole-2-carboxylate (10 mmol)
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Phosphorus oxychloride (POCl₃, 12 mmol)
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Dimethylformamide (DMF, 5 mL)
Methodology:
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Vilsmeier Complex Formation: In a flame-dried round-bottom flask, cool DMF (5 mL) to 0°C in an ice bath. Add POCl₃ dropwise with stirring. A white precipitate (the chloroiminium salt) may form. Stir for 15 minutes.
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Addition: Dissolve ethyl indole-2-carboxylate in minimal DMF (2 mL) and add dropwise to the Vilsmeier complex, maintaining temperature < 5°C.
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Heating: Allow the mixture to warm to room temperature, then heat to 60°C for 1 hour. Checkpoint: TLC (30% EtOAc/Hexane) should show consumption of the starting material (Rf ~0.6) and appearance of a new polar spot.
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Quenching (Critical): Pour the reaction mixture onto crushed ice (50 g) containing sodium acetate (2 g). The buffer prevents hydrolysis of the ester.
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Workup: A precipitate will form. Filter the solid, wash copiously with water, and recrystallize from ethanol.
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Yield: Expect 85-92% of pale yellow needles.
Protocol 2: Synthesis of 3-Formyl-1H-indole-2-carboxylic Acid (CAS 28737-34-0)
Reagents:
Methodology:
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Suspend the ester in ethanol.
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Add 10% NaOH solution (2 eq). Reflux for 2 hours.
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Acidification: Cool to room temperature. Acidify carefully with 1M HCl to pH 3-4. Note: Do not go below pH 2, as the aldehyde can degrade or polymerize in highly acidic aqueous media.
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Isolation: Filter the resulting white/off-white solid. Dry under vacuum.[1]
Mechanistic Pathway: Integrase Inhibition
The following diagram illustrates the binding mode of high-potency analogs derived from this scaffold, highlighting the necessity of the C2-acid for metal chelation.
Figure 2: Pharmacophore model showing the bidentate chelation of Magnesium ions by the C2-carboxylate and the stabilization via C6-halogenation.
References
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Jakše, R., et al. (2006).[3] Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate. Preparation of Aplysinopsin and β-Carboline Thiohydantoin Analogues.[3][5] Zeitschrift für Naturforschung B, 61(4), 413–419. Link
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Bingül, M., et al. (2016). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase Activities. Afyon Kocatepe University Journal of Science and Engineering. Link
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Hu, J., et al. (2024).[6] Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors.[2] RSC Advances, 14. Link
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Abdel-Rahman, A.H., et al. (2018). Synthesis and biological activity of functionalized indole-2-carboxylates, triazino- and pyridazino-indoles.[4] Monatshefte für Chemie, 149. Link
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Organic Reactions. (2011). The Friedländer Synthesis of Quinolines. Organic Reactions Wiki. Link
Sources
- 1. mdpi.com [mdpi.com]
- 2. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 3. znaturforsch.com [znaturforsch.com]
- 4. Synthesis and biological activity of functionalized indole-2-carboxylates, triazino- and pyridazino-indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
